Cas no 875237-85-7 (Thiazolo[4,5-b]pyridine-2,6-diamine)

• Product Name: Thiazolo[4,5-b]pyridine-2,6-diamine
• CAS No: 875237-85-7
• MF: C₆H₆N₄S
• MW: 166.203638553619
• CID: 828001
• PubChem ID: 55296753
• Update Time: 2025-05-20

Thiazolo[4,5-b]pyridine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-b]pyridine-2,6-diamine
• [1,3]Thiazolo[4,5-b]pyridine-2,6-diamine
• CS-0005611
• A904367
• AKOS006371957
• FT-0746004
• DTXSID10717612
• 875237-85-7
• AC-27239
• EN300-1154220
• DA-17085

• MDL： MFCD18447521
• Inchi： 1S/C6H6N4S/c7-3-1-4-5(9-2-3)10-6(8)11-4/h1-2H,7H2,(H2,8,9,10)
• InChI Key： RBSKGDBJNAUICC-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1C=C(C=N2)N

Computed Properties

• Exact Mass: 166.03131738g/mol
• Monoisotopic Mass: 166.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Thiazolo[4,5-b]pyridine-2,6-diamine

Thiazolo[4,5-b]pyridine-2,6-diamine (CAS No. 875237-85-7): A Versatile Scaffold in Modern Pharmaceutical Research

The compound Thiazolo[4,5-b]pyridine-2,6-diamine (CAS No. 875237-85-7) represents a structurally intriguing heterocyclic system that has garnered significant attention in the realm of pharmaceutical chemistry. This bicyclic scaffold, composed of a thiazole ring fused with a pyridine moiety, is distinguished by the presence of two amino groups at the 2- and 6-positions, making it a particularly versatile platform for medicinal chemists seeking to develop novel bioactive molecules.

The significance of this compound lies in its ability to serve as a precursor for the synthesis of various pharmacophores with potential therapeutic applications. The unique combination of nitrogen-rich heterocycles not only enhances its solubility and bioavailability but also facilitates interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the compound's utility in the development of inhibitors targeting a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders.

In the context of oncology research, Thiazolo[4,5-b]pyridine-2,6-diamine has been explored as a scaffold for designing small-molecule inhibitors of kinases and other critical signaling proteins involved in tumor progression. For instance, derivatives of this compound have shown promise in preclinical studies by selectively inhibiting aberrantly activated kinases that drive cell proliferation and survival in cancer cells. The dual amino functionalization further allows for modifications that enhance binding affinity and selectivity against specific targets, reducing off-target effects.

The pharmacological potential of this scaffold has also been investigated in the treatment of inflammatory diseases. By modulating inflammatory pathways such as NF-κB and MAPK, derivatives of Thiazolo[4,5-b]pyridine-2,6-diamine have demonstrated anti-inflammatory properties comparable to or superior to existing therapeutics. The ability to fine-tune the chemical structure has enabled researchers to develop compounds with improved pharmacokinetic profiles, including enhanced oral bioavailability and prolonged half-life.

Neurodegenerative diseases represent another area where this compound has shown promise. Studies indicate that certain derivatives can cross the blood-brain barrier and interact with neuroprotective targets, offering potential benefits in conditions such as Alzheimer's and Parkinson's disease. The thiazole-pyridine core provides a favorable balance between lipophilicity and polarizability, which is crucial for effective penetration into the central nervous system while maintaining stability under physiological conditions.

The synthetic versatility of Thiazolo[4,5-b]pyridine-2,6-diamine (CAS No. 875237-85-7) further underscores its value in drug discovery. The presence of reactive sites at both amino positions allows for diverse functionalization strategies, including alkylation, acylation, sulfonylation, and heterocyclic coupling. These modifications have enabled the generation of libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) techniques.

In conclusion, Thiazolo[4,5-b]pyridine-2,6-diamine stands out as a valuable scaffold in modern pharmaceutical research due to its structural complexity and functional diversity. Its applications span multiple therapeutic areas, from oncology to neurology and inflammation management. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to remain a cornerstone in the development of next-generation pharmaceuticals.